6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl-(5,5-dimethyloxolan-2-yl)methanone, commonly referred to as 'DIPL', is an important organic compound that is widely used in different fields of research. DIPL is a white solid that chemical formula is C16H19N3O2. Its molecular weight is 293.35 g/mol. DIPL has a unique chemical structure that consists of a pyrazine ring fused to an imidazole ring and connected to an oxolane moiety.
The physical and chemical properties of DIPL
DIPL exhibits several important physical and chemical properties that make it ideal for various applications in scientific research. The compound is a crystalline solid with a melting point of 187-189°C. It is relatively stable at ambient temperature and pressure. DIPL is highly soluble in organic solvents such as methanol, ethanol, and chloroform. However, it is insoluble in water.
The synthesis and characterization of DIPL
DIPL is typically synthesized through a multi-step synthetic process that involves several chemical reactions. One of the most common methods used to synthesize the compound is the Bohlmann-Rahtz pyrazine synthesis. This method involves the reaction between a pyrazine-2-carboxylic acid derivative and an N-aryl-2-imidazoline under acidic conditions to form the desired product. The purity and identity of the resulting DIPL crystals are typically established using various characterization techniques such as nuclear magnetic resonance spectroscopy (NMR), high-resolution mass spectrometry (HRMS), x-ray crystallography, and elemental analysis.